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Compound of Interest

Compound Name: Dihydroxylysinonorleucine

Cat. No.: B15547699

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydroxylysinonorleucine (DHLNL) is a crucial reducible collagen cross-link, fundamental to

the structural integrity and maturation of connective tissues. This aldimine-derived molecule is

formed post-translationally from two hydroxylysine residues, contributing significantly to the

mechanical strength and stability of the collagen fibrillar network. An in-depth understanding of

its biochemical structure and the pathways governing its formation is paramount for research in

tissue engineering, fibrosis, and the development of therapeutics targeting collagen-related

pathologies. This technical guide provides a comprehensive overview of the biochemical

structure of DHLNL, including its physicochemical properties, biosynthetic pathway, and

relevant experimental methodologies.

Biochemical Structure of Dihydroxylysinonorleucine
Dihydroxylysinonorleucine is the reduced, stable form of the initial Schiff base cross-link

formed between a hydroxylysine aldehyde (allysine) and the ε-amino group of another

hydroxylysine residue. Its chemical formula is C12H25N3O6 with a molecular weight of 307.34
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g/mol .[1] The systematic IUPAC name for this structure is N6-[(2S,5S)-5-amino-5-carboxy-2-

hydroxypentyl]-5-hydroxy-L-lysine.
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Caption: 2D structure of Dihydroxylysinonorleucine.

Physicochemical and Spectroscopic Data
Precise experimental quantitative data for dihydroxylysinonorleucine, such as bond lengths,

bond angles, and detailed spectroscopic peak assignments, are not extensively available in the

public domain. The following tables summarize computed properties and typical spectroscopic

ranges for the functional groups present in the molecule.

Table 1: Computed Physicochemical Properties of Dihydroxylysinonorleucine
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Property Value Reference

Molecular Weight 307.34 g/mol [1]

Molecular Formula C12H25N3O6 [1]

XLogP3-AA -8.1 [2]

Hydrogen Bond Donor Count 9 [2]

Hydrogen Bond Acceptor

Count
13 [2]

Rotatable Bond Count 19 [2]

Exact Mass 307.174335 Da [1]

Topological Polar Surface Area 232 Å² [2]

Table 2: Predicted Spectroscopic Data for Dihydroxylysinonorleucine
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Spectroscopic Technique Functional Group
Predicted Chemical Shift /
Range

¹H NMR α-CH ~3.5 - 4.0 ppm

-CH(OH)- ~3.8 - 4.5 ppm

-CH2-NH- ~2.8 - 3.2 ppm

Aliphatic -CH2- ~1.2 - 1.9 ppm

-NH2, -NH-, -OH Broad, variable

¹³C NMR -COOH ~170 - 180 ppm

α-CH ~55 - 60 ppm

-CH(OH)- ~65 - 75 ppm

-CH2-NH- ~40 - 50 ppm

Aliphatic -CH2- ~20 - 40 ppm

Mass Spectrometry Molecular Ion [M+H]⁺ m/z 308.1816

Major Fragmentation Ions Loss of H₂O, NH₃, COOH

Biosynthesis of Dihydroxylysinonorleucine in
Collagen
The formation of dihydroxylysinonorleucine is a key step in the enzymatic cross-linking of

collagen, a process initiated by the enzyme lysyl oxidase. This pathway is critical for the

stabilization and maturation of collagen fibrils.
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Caption: Biosynthesis of Dihydroxylysinonorleucine.

Experimental Protocols
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Detailed, standardized protocols for the synthesis and isolation of pure

dihydroxylysinonorleucine are not readily found in single publications but can be inferred

from methodologies described in studies of collagen cross-linking.

General Protocol for the Isolation of
Dihydroxylysinonorleucine from Collagenous Tissue
(e.g., Bovine Tendon)
This protocol outlines the general steps for the reductive stabilization and subsequent isolation

of DHLNL. Specific quantities and incubation times may require optimization depending on the

tissue source and scale.

1. Tissue Preparation:

Obtain fresh or frozen bovine Achilles tendon and remove any non-collagenous tissue.

Mince the tendon into small pieces and wash extensively with cold phosphate-buffered saline

(PBS) to remove soluble proteins.

Defat the tissue by extraction with a series of organic solvents (e.g., acetone, ethanol).

Lyophilize the cleaned, defatted tissue.

2. Reduction of Collagen Cross-links:

Suspend the lyophilized collagen powder in a suitable buffer (e.g., 0.1 M phosphate buffer,

pH 7.4).

Add a freshly prepared solution of sodium borohydride (NaBH₄) in the same buffer to the

collagen suspension. A typical concentration is 1 mg of NaBH₄ per 10 mg of collagen.

Incubate the reaction mixture at room temperature with gentle stirring for a defined period

(e.g., 1-2 hours) to reduce the aldimine cross-links to their stable secondary amine forms.

Quench the reaction by the careful addition of acetic acid to lower the pH to around 4.

3. Hydrolysis of Reduced Collagen:
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Wash the reduced collagen extensively with distilled water to remove excess reagents.

Lyophilize the reduced collagen.

Hydrolyze the dried, reduced collagen in 6 M HCl at 110°C for 24 hours under a nitrogen

atmosphere.

Remove the HCl from the hydrolysate by rotary evaporation.

4. Chromatographic Separation and Purification:

Dissolve the dried hydrolysate in a suitable starting buffer for ion-exchange chromatography.

Apply the sample to a cation-exchange chromatography column (e.g., Dowex 50).

Elute the amino acids using a gradient of increasing ionic strength and/or pH (e.g., a gradient

of HCl or pyridine-formate buffer).

Collect fractions and monitor for the presence of DHLNL using a specific detection method

(e.g., ninhydrin reaction followed by analytical chromatography).

Pool the fractions containing DHLNL and further purify by subsequent chromatographic

steps, such as gel filtration or reverse-phase HPLC, if necessary.

5. Characterization:

Confirm the identity and purity of the isolated DHLNL using techniques such as amino acid

analysis, mass spectrometry, and NMR spectroscopy.

Conclusion
Dihydroxylysinonorleucine is a cornerstone of collagen stability, and a thorough

understanding of its biochemical properties is essential for advancing research in connective

tissue biology and related diseases. While the fundamental structure and biosynthetic pathway

are well-established, there remains a need for more detailed quantitative and experimental

data in the scientific literature. The information and methodologies presented in this guide

provide a solid foundation for researchers and professionals working in this critical area of

biochemistry and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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